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Compound of Interest

Compound Name: 5-Hydroxybenzofuran-3(2H)-one

Cat. No.: B101364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 5-
Hydroxybenzofuran-3(2H)-one, a heterocyclic compound of interest in chemical and

pharmaceutical research. Due to its potential biological activity, understanding its hazard profile

and implementing appropriate handling procedures is critical for ensuring laboratory safety.

Physicochemical and Hazard Data
Proper handling of any chemical begins with a thorough understanding of its physical

properties and potential hazards. The following tables summarize the key data for 5-
Hydroxybenzofuran-3(2H)-one.

Identifier Value

IUPAC Name 5-hydroxy-1-benzofuran-3-one

Synonyms
5-hydroxy-3(2H)-benzofuranone, 5-hydroxy-2,3-

dihydro-1-benzofuran-3-one

CAS Number 19278-82-1[1]

Molecular Formula C₈H₆O₃

Molecular Weight 150.13 g/mol

Appearance Powder
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Hazard Classification Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation[2][3]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation[2]

[3]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[2][3]

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is mandatory when working with 5-
Hydroxybenzofuran-3(2H)-one to minimize exposure and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling. The following PPE is

recommended as a minimum:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: To be used in a well-ventilated area, preferably a fume hood, to avoid

inhalation of the powder.

Weighing and Solution Preparation
Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean

and uncluttered. Have all necessary equipment (spatulas, weigh boats, solvents, glassware)

ready.
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Weighing: Carefully weigh the desired amount of 5-Hydroxybenzofuran-3(2H)-one powder

in a tared weigh boat. Avoid creating dust.

Transfer: Gently tap the weigh boat to transfer the powder into the appropriate glassware.

Dissolution: Add the desired solvent to the glassware. If necessary, use a vortex mixer or

sonicator to aid dissolution.

Cleaning: Thoroughly clean the spatula and work surface after use. Dispose of the weigh

boat in the designated chemical waste.

Storage
Store 5-Hydroxybenzofuran-3(2H)-one in a tightly sealed container in a cool, dry, and well-

ventilated area away from incompatible materials.

Spill and Waste Disposal
Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust

generation, and place it in a sealed container for disposal. The area should then be cleaned

with an appropriate solvent. For larger spills, evacuate the area and follow institutional

emergency procedures.

Waste Disposal: Dispose of waste containing 5-Hydroxybenzofuran-3(2H)-one in

accordance with local, state, and federal regulations for chemical waste.

Biological Activity and Signaling Pathway
Benzofuran derivatives are known for a wide range of biological activities, including anti-

inflammatory and anti-tumor effects.[4][5] Some hydroxylated benzofuran derivatives have

been identified as inhibitors of Sirtuin 1 (SIRT1), a class III histone deacetylase.[6] SIRT1 plays

a crucial role in cellular processes by deacetylating various proteins, including the tumor

suppressor p53. Inhibition of SIRT1 leads to an increase in the acetylation of p53, which can

enhance its transcriptional activity and promote cell cycle arrest or apoptosis.[6]
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Caption: Inhibition of SIRT1 by a 5-Hydroxybenzofuran-3(2H)-one derivative, leading to

increased p53 acetylation and subsequent cellular responses.

Experimental Workflow for In Vitro Safety
Assessment
The following diagram outlines a general workflow for assessing the in vitro safety profile of a

compound like 5-Hydroxybenzofuran-3(2H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. barcelonafinechemicals.com [barcelonafinechemicals.com]

2. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b101364?utm_src=pdf-body-img
https://www.benchchem.com/product/b101364?utm_src=pdf-custom-synthesis
https://barcelonafinechemicals.com/products/233-5-hydroxybenzofuran-32h-one.html
https://www.mdpi.com/2218-273X/10/8/1131
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Novel benzofuran derivative DK-1014 attenuates lung inflammation via blocking of
MAPK/AP-1 and AKT/mTOR signaling in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

4. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents:
Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory
Factors Based on NF-κB and MAPK Signaling Pathways [mdpi.com]

5. Natural source, bioactivity and synthesis of benzofuran derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

6. Identification of benzofuran-3-yl(phenyl)methanones as novel SIRT1 inhibitors: binding
mode, inhibitory mechanism and biological action - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 5-
Hydroxybenzofuran-3(2H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101364#5-hydroxybenzofuran-3-2h-one-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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